Cas no 79072-75-6 (Ethanamine, 2-(2-(4-chlorophenoxy)ethoxy)-N,N-dimethyl-, hydrochloride)

Ethanamine, 2-(2-(4-chlorophenoxy)ethoxy)-N,N-dimethyl-, hydrochloride structure
79072-75-6 structure
Product Name:Ethanamine, 2-(2-(4-chlorophenoxy)ethoxy)-N,N-dimethyl-, hydrochloride
CAS No:79072-75-6
MF:C12H19Cl2NO2
MW:280.190761804581
CID:564344
Update Time:2023-08-02

Ethanamine, 2-(2-(4-chlorophenoxy)ethoxy)-N,N-dimethyl-, hydrochloride Chemical and Physical Properties

Names and Identifiers

    • Ethanamine,2-[2-(4-chlorophenoxy)ethoxy]-N,N-dimethyl-, hydrochloride (1:1)
    • Ethanamine, 2-(2-(4-chlorophenoxy)ethoxy)-N,N-dimethyl-, hydrochloride
    • neophenoxine
    • N,N-Dimethylaminoethyl 4-chlorophenoxyethyl ether
    • 2-[2-(4-Chlorophenoxy)ethoxy]-N,N-dimethylethan-1-amine--hydrogen chloride (1/1)
    • Inchi: 1S/C12H18ClNO2.ClH/c1-14(2)7-8-15-9-10-16-12-5-3-11(13)4-6-12;/h3-6H,7-10H2,1-2H3;1H
    • InChI Key: IQMKUBUNCZCVST-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)OCCOCCN(C)C.Cl

Computed Properties

  • Exact Mass: 279.079
  • Monoisotopic Mass: 279.079
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 7
  • Complexity: 170
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 21.7

Experimental Properties

  • Boiling Point: 325.8°C at 760 mmHg
  • Flash Point: 150.8°C
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